Cas no 1508668-92-5 ((2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride)

• Product Name: (2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride
• CAS No: 1508668-92-5
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• CID: 6252422
• PubChem ID: 83533153
• Update Time: 2025-06-08

(2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride
• EN300-1990271
• 1508668-92-5

• Inchi： 1S/C7H10ClNO2S/c1-5-3-7(6(2)9-5)4-12(8,10)11/h3,9H,4H2,1-2H3
• InChI Key： FKRPXZVRJFUVLT-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C)NC=1C)(=O)=O

Computed Properties

• Exact Mass: 207.0120774g/mol
• Monoisotopic Mass: 207.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.3Ų

Additional information on (2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride

(2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride and CAS No. 1508668-92-5: Applications and Research Insights

The compound with the CAS number 1508668-92-5 is a specialized chemical entity belonging to the class of sulfonyl chlorides. Its systematic name, (2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride, highlights its structural framework, which consists of a pyrrole ring substituted with two methyl groups at the 2- and 5-positions, further functionalized with a methanesulfonyl chloride group at the 3-position. This unique structural configuration imparts distinct chemical properties that make it valuable in various synthetic and pharmaceutical applications.

Sulfonyl chlorides are well-known for their reactivity in forming sulfonamides, esters, and other derivatives through nucleophilic substitution reactions. The presence of the methanesulfonyl chloride moiety in this compound enhances its utility as an intermediate in organic synthesis, particularly in the preparation of biologically active molecules. The pyrrole core is a common scaffold in medicinal chemistry due to its presence in numerous natural products and pharmacologically relevant compounds.

In recent years, there has been growing interest in heterocyclic compounds derived from pyrrole for their potential applications in drug discovery. Research has demonstrated that modifications at the 2-, 5-, and 3-positions of the pyrrole ring can significantly influence the biological activity of these derivatives. For instance, studies have shown that substituents at these positions can modulate binding affinity to target proteins, alter metabolic stability, or enhance pharmacokinetic properties.

The compound (2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride has been explored in several synthetic pathways that aim to generate novel sulfonamide-based compounds. Sulfonamides are a crucial class of pharmacophores found in many drugs used to treat infections, inflammation, and cancer. The methanesulfonyl chloride group serves as an efficient electrophile for forming sulfonamide bonds with amines, a reaction that is widely employed in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and binding properties of such compounds with high accuracy. Molecular modeling studies suggest that (2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided the design of new derivatives with improved therapeutic profiles.

The synthesis of this compound involves multi-step organic transformations, starting from commercially available precursors such as 2,5-dimethylpyrrole. Key steps include functionalization at the 3-position via sulfonylation followed by chlorination. The efficiency of these reactions depends on careful selection of catalysts and reaction conditions to minimize side products and maximize yield.

In industrial settings, the production of (2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the structural integrity and chemical purity of the final product.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and material science. For example, sulfonyl chlorides can be used to synthesize herbicides and fungicides by reacting with amines or other nucleophiles. Additionally, they serve as intermediates in polymer chemistry for developing novel materials with tailored properties.

Research is ongoing to explore new synthetic methodologies that enhance the accessibility of this compound while reducing environmental impact. Green chemistry principles are being integrated into synthetic routes to minimize waste generation and energy consumption. For instance, catalytic processes that employ recyclable catalysts or solvent-free reactions are being investigated.

The biological activity of derivatives derived from (2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride has been studied in several preclinical models. Preliminary findings suggest that certain sulfonamides exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. These results warrant further investigation to evaluate their therapeutic potential in human trials.

In conclusion, the compound with CAS number 1508668-92-5, specifically named as (2,5-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride, represents a valuable intermediate in synthetic chemistry with broad applications. Its unique structural features make it suitable for generating biologically active molecules through sulfonamide formation. Continued research into its derivatives holds promise for advancing drug discovery efforts across multiple therapeutic areas.